Cas no 62237-10-9 (1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-)
62237-10-9 structure
Product Name:1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
CAS No:62237-10-9
MF:C9H22N2O
MW:174.283782482147
CID:453024
PubChem ID:12721791
Update Time:2025-04-19
1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
- 3-[3-(dimethylamino)propyl-methylamino]propan-1-ol
- 3-{[3-(DIMETHYLAMINO)PROPYL](METHYL)AMINO}PROPAN-1-OL
- SCHEMBL2978725
- DTXSID60508072
- AKOS013012538
- 62237-10-9
- N,N,N'-trimethyl-N'-(3-hydroxypropyl)propane-1,3-diamine
- YNRLEYANFPVBJS-UHFFFAOYSA-N
-
- Inchi: 1S/C9H22N2O/c1-10(2)6-4-7-11(3)8-5-9-12/h12H,4-9H2,1-3H3
- InChI Key: YNRLEYANFPVBJS-UHFFFAOYSA-N
- SMILES: OCCCN(C)CCCN(C)C
Computed Properties
- Exact Mass: 174.17336
- Monoisotopic Mass: 174.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 96.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
62237-10-9 (1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-) Related Products
- 622-93-5(3-Diethylamino-1-propanol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk